![molecular formula C20H29N3O4S B2979455 5-ethyl-2-methoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)benzenesulfonamide CAS No. 1049370-70-8](/img/structure/B2979455.png)
5-ethyl-2-methoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-ethyl-2-methoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H29N3O4S and its molecular weight is 407.53. The purity is usually 95%.
BenchChem offers high-quality 5-ethyl-2-methoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-ethyl-2-methoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
PI3K Inhibitors for Idiopathic Pulmonary Fibrosis
The compound closely related to "5-ethyl-2-methoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)benzenesulfonamide" has been evaluated for its potential use in treating idiopathic pulmonary fibrosis and cough. Specifically, broad-spectrum phosphatidylinositol 3-kinase inhibitors have shown promise in preclinical studies for these conditions, highlighting the compound's relevance in respiratory disease research (Norman, 2014).
Photosensitizers for Photodynamic Therapy
Another area of application is in the development of photosensitizers for photodynamic therapy, a treatment modality for cancer. Compounds with benzenesulfonamide derivatives have demonstrated high singlet oxygen quantum yield, an essential characteristic for effective photodynamic therapy. This research signifies the compound's potential in cancer treatment through light-based therapy, offering a non-invasive treatment option (Pişkin, Canpolat, & Öztürk, 2020).
Cognitive Enhancing Properties
Research on derivatives of benzenesulfonamide, such as SB-399885, has revealed potential cognitive-enhancing properties. These findings are particularly relevant for diseases characterized by cognitive deficits, such as Alzheimer's disease and schizophrenia, highlighting the compound's utility in neurodegenerative disease research (Hirst et al., 2006).
Chiral Separation and Pharmaceutical Applications
The compound's derivatives have also been explored for their chiral separation capabilities, particularly in pharmaceutical applications. This research underscores the importance of enantiomeric purity in drug development, ensuring efficacy and safety (Maier et al., 2005).
properties
IUPAC Name |
5-ethyl-2-methoxy-N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O4S/c1-4-16-7-8-19(26-3)20(14-16)28(24,25)21-15-18(17-6-5-9-22(17)2)23-10-12-27-13-11-23/h5-9,14,18,21H,4,10-13,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZJDFVZUQMKLJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)OC)S(=O)(=O)NCC(C2=CC=CN2C)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-ethyl-2-methoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.